3-(3-Iodopropyl)benzo[d]oxazol-2-(3H)-one

• Molecular Formula: C10H10INO2
• Molecular Weight: 303.10 g/mol
• IUPAC Name: 3-(3-iodopropyl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C10H10INO2/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13/h1-2,4-5H,3,6-7H2
• InChI Key: HOEUGIJCTAFMCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CCCI

Description

3-(3-Iodopropyl)benzo[d]oxazol-2-(3H)-one is a useful research compound. Its molecular formula is C10H10INO2 and its molecular weight is 303.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(3-chloropropyl)benzo[d]oxazol-2(3H)-one (3.04 g, 14.36 mmol) in acetone (60 mL), was added sodium iodide (4.3 g, 28.73 mmol). After refluxing for 60 hours, the reaction mixture was filtered. The filtrate was washed with water and dried to obtain the title compound (3.6 g, 83%); 1H NMR (DMSO-d6): δ 2.19-2.24 (m, 2H), 3.28 (t, 2H, J=6.8 Hz), 3.87 (t, 2H, J=6.8 Hz), 7.11 (t, 1H, J=8 Hz), 7.22 (t, 1H, J=8 Hz), 7.32 (t, 2H, J=8.4 Hz). MS for C10H10INO2 m/z 304.33 (M+H)+.